Cas no 2091999-63-0 (3-Bromo-5-(pyrrolidin-1-yl)benzamide)

• Product Name: 3-Bromo-5-(pyrrolidin-1-yl)benzamide
• CAS No: 2091999-63-0
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 4637024
• Update Time: 2025-06-14

3-Bromo-5-(pyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(pyrrolidin-1-yl)benzamide
• 3-bromo-5-pyrrolidin-1-ylbenzamide

• Inchi： 1S/C11H13BrN2O/c12-9-5-8(11(13)15)6-10(7-9)14-3-1-2-4-14/h5-7H,1-4H2,(H2,13,15)
• InChI Key： CFZPSLSLDOOWOW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=C(C=1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3

Additional information on 3-Bromo-5-(pyrrolidin-1-yl)benzamide

3-Bromo-5-(pyrrolidin-1-yl)benzamide (CAS No. 2091999-63-0): A Comprehensive Overview of Its Properties and Applications

3-Bromo-5-(pyrrolidin-1-yl)benzamide (CAS No. 2091999-63-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromobenzamide core and pyrrolidine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a halogenated aromatic ring with a cyclic amine, makes it a valuable scaffold for drug discovery and development.

The growing interest in 3-Bromo-5-(pyrrolidin-1-yl)benzamide is partly driven by its potential applications in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in modern drug design. Researchers are particularly intrigued by its ability to modulate protein-protein interactions, a key focus area in combating diseases like cancer and neurodegenerative disorders. The compound's bromine atom offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

In recent years, the demand for high-purity benzamide derivatives has surged, fueled by advancements in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). 3-Bromo-5-(pyrrolidin-1-yl)benzamide fits seamlessly into these methodologies due to its balanced lipophilicity and molecular weight, aligning with the Lipinski's Rule of Five—a critical criterion for drug-like molecules. This has led to its inclusion in numerous combinatorial libraries aimed at identifying novel therapeutics.

Another area where 3-Bromo-5-(pyrrolidin-1-yl)benzamide shines is in chemical biology. Its pyrrolidine moiety mimics natural alkaloids, making it a useful probe for studying enzyme mechanisms and cellular pathways. For instance, it has been explored in the context of epigenetic modifiers, such as histone deacetylase (HDAC) inhibitors, which are pivotal in oncology research. The compound's benzamide group also contributes to its stability under physiological conditions, enhancing its utility in in vitro and in vivo studies.

From a synthetic perspective, 3-Bromo-5-(pyrrolidin-1-yl)benzamide is often prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr). These methods are favored for their efficiency and scalability, meeting the needs of both academic labs and industrial-scale production. The compound's CAS No. 2091999-63-0 ensures traceability and compliance with regulatory standards, a growing concern in the pharmaceutical supply chain.

Environmental and safety considerations are also paramount when working with 3-Bromo-5-(pyrrolidin-1-yl)benzamide. While it is not classified as a hazardous material, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to minimize exposure. Its low ecotoxicity profile further underscores its suitability for sustainable research practices, aligning with the Green Chemistry Principles.

Looking ahead, the versatility of 3-Bromo-5-(pyrrolidin-1-yl)benzamide positions it as a cornerstone in the development of next-generation therapeutics. Whether as a building block for small-molecule drugs or a tool compound in mechanistic studies, its relevance in cutting-edge science is undeniable. As the pharmaceutical industry continues to embrace AI-driven drug discovery, compounds like this will play an increasingly pivotal role in accelerating innovation.